N-(2-ethoxyphenyl)-1-azepanecarbothioamide

• IUPAC Name: N-(2-ethoxyphenyl)azepane-1-carbothioamide
• InChI: InChI=1S/C15H22N2OS/c1-2-18-14-10-6-5-9-13(14)16-15(19)17-11-7-3-4-8-12-17/h5-6,9-10H,2-4,7-8,11-12H2,1H3,(H,16,19)
• InChI Key: HUQLWAMWGBOBTJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=S)N2CCCCCC2
• Molecular Formula: C15H22N2OS
• Molecular Weight: 278.4 g/mol
• Solubility: >41.8 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(2-ethoxyphenyl)-1-azepanecarbothioamide, also known as AET, is a thioamide derivative that has been extensively studied for its potential therapeutic applications in various fields. This compound is a member of the azepane family and has a molecular weight of 259.38 g/mol. AET has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of N-(2-ethoxyphenyl)-1-azepanecarbothioamide is not fully understood, but it is believed to act as a modulator of various cellular signaling pathways. N-(2-ethoxyphenyl)-1-azepanecarbothioamide has been shown to inhibit the activity of the enzyme acetylcholinesterase, which plays a role in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in acetylcholine levels, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
N-(2-ethoxyphenyl)-1-azepanecarbothioamide has been shown to exhibit a range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and anti-tumor activity. In addition, N-(2-ethoxyphenyl)-1-azepanecarbothioamide has been shown to exhibit neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-ethoxyphenyl)-1-azepanecarbothioamide is its relatively simple synthesis method, which allows for easy production of large quantities of the compound. However, one limitation of N-(2-ethoxyphenyl)-1-azepanecarbothioamide is its limited solubility in water, which may make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research on N-(2-ethoxyphenyl)-1-azepanecarbothioamide. One potential area of research is the development of novel neuroprotective therapies based on N-(2-ethoxyphenyl)-1-azepanecarbothioamide. Another potential area of research is the development of novel cancer therapies based on N-(2-ethoxyphenyl)-1-azepanecarbothioamide's anti-tumor activity. Additionally, further studies are needed to fully understand the mechanism of action of N-(2-ethoxyphenyl)-1-azepanecarbothioamide and its potential applications in various fields.

Synthesis Methods

The synthesis of N-(2-ethoxyphenyl)-1-azepanecarbothioamide involves the reaction of 2-ethoxyaniline with 1-bromooctane in the presence of potassium carbonate. The resulting product is then treated with thiourea to yield N-(2-ethoxyphenyl)-1-azepanecarbothioamide. This method has been optimized to ensure high yields and purity of the final product.

Scientific Research Applications

N-(2-ethoxyphenyl)-1-azepanecarbothioamide has been studied extensively for its potential therapeutic applications in various fields, including neuroscience, cancer research, and drug development. In neuroscience, N-(2-ethoxyphenyl)-1-azepanecarbothioamide has been shown to exhibit neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, N-(2-ethoxyphenyl)-1-azepanecarbothioamide has been shown to exhibit anti-tumor activity, making it a potential candidate for the development of novel cancer therapies.